Cas no 22973-79-1 (2-(2,4,5-Trimethoxyphenyl)acetaldehyde)

• Product Name: 2-(2,4,5-Trimethoxyphenyl)acetaldehyde
• CAS No: 22973-79-1
• MF: C₁₁H₁₄O₄
• MW: 210.226463794708
• CID: 251562
• PubChem ID: 53420339
• Update Time: 2025-06-07

2-(2,4,5-Trimethoxyphenyl)acetaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(2,4,5-Trimethoxyphenyl)acetaldehyde
• Acetaldehyde,(2,4,5-trimethoxyphenyl)- (8CI)
• Benzeneacetaldehyde,2,4,5-trimethoxy-
• 22973-79-1
• CS-0302536
• SCHEMBL13403399
• DTXSID40697610
• (2,4,5-TRIMETHOXYPHENYL)ACETALDEHYDE
• EN300-1851084
• AKOS014195471
• Benzeneacetaldehyde, 2,4,5-trimethoxy-
• 2-(2, 4, 5-trimethoxyphenyl)acetaldehyde

• Inchi： 1S/C11H14O4/c1-13-9-7-11(15-3)10(14-2)6-8(9)4-5-12/h5-7H,4H2,1-3H3
• InChI Key： GQVQIDNOGMVDMN-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C(=CC=1CC=O)OC)OC

Computed Properties

• Exact Mass: 210.08922
• Monoisotopic Mass: 210.089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 44.8A^2

Experimental Properties

• PSA: 44.76

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetaldehydes

Additional information on 2-(2,4,5-Trimethoxyphenyl)acetaldehyde

Introduction to 2-(2,4,5-Trimethoxyphenyl)acetaldehyde (CAS No. 22973-79-1)

2-(2,4,5-Trimethoxyphenyl)acetaldehyde, identified by the Chemical Abstracts Service Number (CAS No.) 22973-79-1, is a significant organic compound that has garnered considerable attention in the field of pharmaceutical chemistry and synthetic biology. This compound, characterized by its aromatic aldehyde structure, features a benzene ring substituted with three methoxy groups at the 2, 4, and 5 positions, making it a versatile intermediate in the synthesis of various biologically active molecules.

The structural motif of 2-(2,4,5-Trimethoxyphenyl)acetaldehyde imparts unique chemical properties that make it valuable in medicinal chemistry. The presence of electron-donating methoxy groups enhances the electrophilicity of the aldehyde group, facilitating its participation in nucleophilic addition reactions. This feature is particularly useful in constructing more complex molecular frameworks, such as heterocyclic compounds and polyfunctionalized aromatics.

In recent years, there has been a growing interest in exploring the pharmacological potential of aryl aldehydes due to their ability to interact with biological targets such as enzymes and receptors. 2-(2,4,5-Trimethoxyphenyl)acetaldehyde has been investigated for its possible role in developing novel therapeutic agents. For instance, studies have suggested that derivatives of this compound may exhibit antimicrobial and anti-inflammatory properties. The methoxy-substituted aromatic ring can modulate the electronic distribution of the molecule, influencing its binding affinity to biological targets and potentially enhancing drug-like characteristics such as solubility and metabolic stability.

One of the most compelling aspects of 2-(2,4,5-Trimethoxyphenyl)acetaldehyde is its utility as a building block in organic synthesis. The aldehyde functionality allows for further derivatization through condensation reactions with amino compounds to form Schiff bases, which are known for their diverse biological activities. Additionally, the aromatic ring can undergo electrophilic aromatic substitution reactions, enabling the introduction of additional functional groups at specific positions. These synthetic possibilities have made this compound a valuable asset in drug discovery pipelines.

Recent advancements in computational chemistry have further highlighted the significance of 2-(2,4,5-Trimethoxyphenyl)acetaldehyde. Molecular modeling studies have demonstrated that this compound can effectively interact with various protein targets by forming hydrogen bonds and hydrophobic interactions. Such insights are crucial for rational drug design and optimizing lead compounds for clinical development. The integration of experimental data with computational predictions has provided a more comprehensive understanding of how this compound functions at the molecular level.

The pharmaceutical industry has also shown interest in 2-(2,4,5-Trimethoxyphenyl)acetaldehyde due to its potential as a scaffold for developing kinase inhibitors. Kinases are enzymes involved in numerous cellular processes and are often implicated in diseases such as cancer. By modifying the structure of 2-(2,4,5-Trimethoxyphenyl)acetaldehyde, researchers aim to create molecules that can selectively inhibit specific kinases without affecting others. This targeted approach is expected to improve therapeutic outcomes and reduce side effects associated with conventional treatments.

In addition to its pharmaceutical applications, 2-(2,4,5-Trimethoxyphenyl)acetaldehyde has found utility in materials science. Its ability to participate in cross-coupling reactions makes it a valuable precursor for synthesizing conjugated polymers used in organic electronics. These polymers are employed in applications such as organic light-emitting diodes (OLEDs) and photovoltaic cells due to their excellent charge transport properties.

The synthesis of 2-(2,4,5-Trimethoxyphenyl)acetaldehyde typically involves the oxidation of corresponding methoxymethylbenzenes or through condensation reactions involving appropriately substituted phenols and aldehydes. Advances in synthetic methodologies have improved the efficiency and scalability of these processes, making it more feasible to produce this compound on an industrial scale.

Future research directions for 2-(2,4,5-Trimethoxyphenyl)acetaldehyde may include exploring its role in developing treatments for neurological disorders. Preliminary studies have suggested that aryl aldehydes may modulate neurotransmitter systems by interacting with receptors and enzymes involved in neural signaling. Further investigation into this area could lead to novel therapeutic strategies for conditions such as Alzheimer's disease and Parkinson's disease.

In conclusion,(CAS No.) 22973-79-1 stands out as a versatile and valuable compound with broad applications across multiple scientific disciplines. Its unique structural features and reactivity make it an indispensable tool for researchers working on drug discovery、organic synthesis、and materials science。 As our understanding of its properties continues to evolve，so too will its potential contributions to advancing scientific knowledge and technological innovation。